N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H17N3O3/c25-21(18-11-15-6-2-4-8-17(15)26-18)22-16-7-3-1-5-14(16)12-19-23-20(24-27-19)13-9-10-13/h1-8,11,13H,9-10,12H2,(H,22,25)
• InChI Key: KNEBEBWKWZIZJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)CC3=CC=CC=C3NC(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C21H17N3O3
• Molecular Weight: 359.4 g/mol

Description

“N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzofuran-2-carboxamide” is a chemical compound that has been gaining attention in scientific research for its potential applications. It contains a 1,2,4-oxadiazole ring, a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. This structure is frequently encountered in active pharmaceutical ingredients with various therapeutic focuses.

Synthesis Analysis

The synthesis of nitrogen- and oxygen-containing scaffolds like 1,2,4-oxadiazoles has gained momentum due to their versatility in drug discovery. An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms and have established their potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Scientific Research Applications

Pharmacological Applications

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Treatment of Duchenne Muscular Dystrophy

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Hypertension Medication

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Adjunctive Therapy of Parkinson Disease

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Inhibitors of Human Carbonic Anhydrase Isoforms

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Treatment of Age-Related Diseases

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Antimicrobials

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Development of Energetic Materials

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Mechanism of Action

Target of Action

Compounds with a 1,2,4-oxadiazole motif have been found to have various therapeutic focuses . For instance, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .

Mode of Action

It’s known that 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak o–n bond . This property might be actively employed in its interaction with its targets.

Biochemical Pathways

1,2,4-oxadiazole derivatives have been found to have a broad range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The physicochemical properties of similar compounds suggest that they may have good bioavailability .

Result of Action

Given the broad range of biological activities of 1,2,4-oxadiazole derivatives, it’s likely that this compound could have multiple effects at the molecular and cellular levels .

Action Environment

The synthesis of similar compounds has been achieved in a naoh–dmso medium at ambient temperature , suggesting that they may be stable under a variety of environmental conditions.